Cas no 16858-01-8 (Tris(2-pyridylmethyl)amine)

Tris(2-pyridylmethyl)amine structure

Product Name:Tris(2-pyridylmethyl)amine

CAS No:16858-01-8

Molecular Formula:C₁₈H₁₈N₄

Molecular Weight:290.3623

MDL:MFCD14708176

CID:830217

PubChem ID:87561537

Tris(2-pyridylmethyl)amine Properties

Names and Identifiers

- 1-(pyridin-2-yl)-N,N-bis(pyridin-2-ylmethyl)methanamine
- tris(2-pyridylmethyl)amine
- 1-pyridin-2-yl-N,N-bis(pyridin-2-ylmethyl)methanamine
- TPMA
- Tripicolylamine
- N,N,N-TRIS(PYRIDIN-2-YL-METHYL)AMINE
- TPA
- tris(pyridin-2-ylmethyl)amine
- Tri-(2-picolyl)amine
- NSC663674
- AK176195
- 2-Pyridinemethanamine, N,N-bis(2-pyridinylmethyl)-
- tris-(2-pyridylmethyl)-amine
- Tris(2-?pyridylmethyl)?amine
- VGUWFGWZSVLROP-UHFFFAOYSA-N
- N,N,N-Tris(2-pyr
- 三(2-吡啶基甲基)胺
- Pyridine, 2,2,2-(nitrilotris(methylene))tri-
- 16858-01-8
- N,N-Bis(2-pyridinylmethyl)-2-pyridinemethanamine
- CS-0085667
- 1-(2-pyridyl)-N,N-bis(2-pyridylmethyl)methanamine
- DS-9113
- NSC-663674
- T2671
- 2-Pyridinyl-N,N-bis(2-pyridinylmethyl)methanamine
- DB-050563
- MFCD14708176
- N,N,N-Tris(2-pyridinylmethyl)amine
- Q7843933
- DTXCID10199550
- SY053015
- V4CE3X87Z3
- Tris(2-pyridylmethyl)amine, 98%
- FD15008
- DTXSID70327519
- AKOS015914844
- pyridine, 2-[bis(2-pyridylmethyl)]aminomethyl-
- tris-picolylamine
- UNII-V4CE3X87Z3
- Tris(2-pyridinylmethyl)amine
- Tris(2-pyridylmethyl)amine
- TPA cpd
- SCHEMBL138261
- (Tris(pyridin-2-ylmethyl)amine)
- +Expand
- MDL： MFCD14708176
- InChIKey： VGUWFGWZSVLROP-UHFFFAOYSA-N
- Inchi： 1S/C18H18N4/c1-4-10-19-16(7-1)13-22(14-17-8-2-5-11-20-17)15-18-9-3-6-12-21-18/h1-12H,13-15H2
- SMILES： N(C([H])([H])C1=C([H])C([H])=C([H])C([H])=N1)(C([H])([H])C1=C([H])C([H])=C([H])C([H])=N1)C([H])([H])C1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

Exact Mass: 290.15300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 290.153
Heavy Atom Count: 22
Complexity: 262
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 41.9

Experimental Properties

LogP: 3.07400
PSA: 41.91000
Refractive Index: 1.625
Boiling Point: 409.8±40.0 °C at 760 mmHg
Melting Point: 85-89 °C
Flash Point: 201.6±27.3 °C
Color/Form: No data available
Density: 1.4080

Tris(2-pyridylmethyl)amine Security Information

Symbol: GHS07
WGK Germany：1
Safety Instruction： 24/25
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Risk Phrases： 22
Signal Word：Warning

Tris(2-pyridylmethyl)amine Customs Data

HS CODE：29333990

Tris(2-pyridylmethyl)amine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001YM5-100mg	2-Pyridinemethanamine, N,N-bis(2-pyridinylmethyl)-	16858-01-8	97%	100mg	$4.00
A2B Chem LLC	AA90717-100mg	Tris(2-pyridylmethyl)amine	16858-01-8	97%	100mg	$4.00	2024-04-20
abcr	AB261880-100 mg	Tris(2-pyridylmethyl)amine, 98%; .	16858-01-8	98%	100 mg	€76.40	2023-07-20
Alichem	A029189298-10g	Tris(2-pyridylmethyl)amine	16858-01-8	95%	10g	$328.68	2022-04-02
Ambeed	A307393-100mg	Tris(2-pyridylmethyl)amine	16858-01-8	97%	100mg	$5.0	2024-07-21
Chemenu	CM176232-5g	Tris(2-pyridylmethyl)amine	16858-01-8	95%	5g	$204	2021-08-05
Cooke Chemical	A7931412-250MG	Tris(2-pyridylmethyl)amine	16858-01-8	>98.0%(HPLC)	250mg	RMB 71.20	2023-09-07
Crysdot LLC	CD51001802-10g	Tris(2-pyridylmethyl)amine	16858-01-8	95+%	10g	$329	2024-07-18
eNovation Chemicals LLC	Y0996104-25g	Tris(2-pyridylmethyl)amine	16858-01-8	95%	25g	$520	2022-09-10
Oakwood	475242-250mg	Tris(2-pyridylmethyl)amine	16858-01-8	98%	250mg	$33.00	2024-07-19

Tris(2-pyridylmethyl)amine Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

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Shanghai Macklin Biochemical Co., Ltd

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Shanghai Acmec Biochemical Co.,Ltd

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Tris(2-pyridylmethyl)amine Related Literature

1. Iron(ii) complexes of tris(2-pyridylmethyl)amine (TPMA) and neutral bidentate ligands showing thermal- and photo-induced spin crossover

Víctor García-López,Jo?o C. Waerenborgh,Bruno J. C. Vieira,Miguel Clemente-León,Eugenio Coronado Dalton Trans. 2018 47 9156
2. Designing dinuclear iron(ii) spin crossover complexes. Structure and magnetism of dinitrile-, dicyanamido-, tricyanomethanide-, bipyrimidine- and tetrazine-bridged compounds

Stuart R. Batten,Jens Bjernemose,Paul Jensen,Ben A. Leita,Keith S. Murray,Boujemaa Moubaraki,Jonathan P. Smith,Hans Toftlund Dalton Trans. 2004 3370
3. Tuning the conversion of cyclohexane into cyclohexanol/one by molecular dioxygen, protons and reducing agents at a single non-porphyrinic iron centre and chemical versatility of the tris(2-pyridylmethyl)amine TPAFeIICl2 complex in mild oxidation chemistry

Hassen Jaafar,Bertrand Vileno,Aurore Thibon,Dominique Mandon Dalton Trans. 2011 40 92
4. Mononuclear oxovanadium complexes of tris(2-pyridylmethyl)amine

Yasunobu Tajika,Kiyoshi Tsuge,Yoichi Sasaki Dalton Trans. 2005 1438
5. Atom transfer radical addition (ATRA) catalyzed by copper complexes with tris[2-(dimethylamino)ethyl]amine (Me6TREN) ligand in the presence of free-radical diazo initiator AIBN

William T. Eckenhoff,Tomislav Pintauer Dalton Trans. 2011 40 4909
6. Copper catalyzed atom transfer radical cascade reactions in the presence of free-radical diazo initiators as reducing agents

Carolynne Ricardo,Tomislav Pintauer Copper catalyzed atom transfer radical cascade reactions in the presence of free-radical diazo initiators as reducing agents. Carolynne Ricardo Tomislav Pintauer Chem. Commun. 2009 3029
7. Copper(ii) complexes based on tripodal pyridyl amine derivatives as efficient anticancer agents

Salah S. Massoud,Febee R. Louka,Ada F. Tusa,Nicole E. Bordelon,Roland C. Fischer,Franz A. Mautner,Ján Van?o,Jan Ho?ek,Zdeněk Dvo?ák,Zdeněk Trávní?ek New J. Chem. 2019 43 6186
8. Copper(ii) complexes based on tripodal pyridyl amine derivatives as efficient anticancer agents

Salah S. Massoud,Febee R. Louka,Ada F. Tusa,Nicole E. Bordelon,Roland C. Fischer,Franz A. Mautner,Ján Van?o,Jan Ho?ek,Zdeněk Dvo?ák,Zdeněk Trávní?ek New J. Chem. 2019 43 6186
9. Ligand effect and oxygen tolerance studies in photochemically induced copper mediated reversible deactivation radical polymerization of methyl methacrylate in dimethyl sulfoxide

J. Mosná?ek,A. Eckstein-Andicsová,K. Borská Polym. Chem. 2015 6 2523
10. Facile synthesis of well-controlled poly(glycidyl methacrylate) and its block copolymers via SARA ATRP at room temperature

Francisco Catal?o,Joana R. Góis,A. S. M. Trino,Arménio C. Serra,Jorge F. J. Coelho Polym. Chem. 2015 6 1875

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